Cas no 195992-05-3 (Benzene, 2-ethenyl-1-methoxy-3-nitro-)
195992-05-3 structure
Product Name:Benzene, 2-ethenyl-1-methoxy-3-nitro-
CAS No:195992-05-3
MF:C9H9NO3
MW:179.172662496567
CID:1387999
PubChem ID:10845068
Update Time:2025-04-20
Benzene, 2-ethenyl-1-methoxy-3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 2-ethenyl-1-methoxy-3-nitro-
- 2-ethenyl-1-methoxy-3-nitrobenzene
- EN300-388703
- SCHEMBL19457046
- 195992-05-3
-
- Inchi: 1S/C9H9NO3/c1-3-7-8(10(11)12)5-4-6-9(7)13-2/h3-6H,1H2,2H3
- InChI Key: FADSGNHYOSOBFR-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC=C(C=1C=C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 179.05827
- Monoisotopic Mass: 179.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 55Ų
Experimental Properties
- PSA: 52.37
Benzene, 2-ethenyl-1-methoxy-3-nitro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-388703-0.05g |
2-ethenyl-1-methoxy-3-nitrobenzene |
195992-05-3 | 0.05g |
$683.0 | 2023-05-29 | ||
| Enamine | EN300-388703-0.1g |
2-ethenyl-1-methoxy-3-nitrobenzene |
195992-05-3 | 0.1g |
$715.0 | 2023-05-29 | ||
| Enamine | EN300-388703-0.25g |
2-ethenyl-1-methoxy-3-nitrobenzene |
195992-05-3 | 0.25g |
$748.0 | 2023-05-29 | ||
| Enamine | EN300-388703-0.5g |
2-ethenyl-1-methoxy-3-nitrobenzene |
195992-05-3 | 0.5g |
$781.0 | 2023-05-29 | ||
| Enamine | EN300-388703-1.0g |
2-ethenyl-1-methoxy-3-nitrobenzene |
195992-05-3 | 1g |
$813.0 | 2023-05-29 | ||
| Enamine | EN300-388703-2.5g |
2-ethenyl-1-methoxy-3-nitrobenzene |
195992-05-3 | 2.5g |
$1594.0 | 2023-05-29 | ||
| Enamine | EN300-388703-5.0g |
2-ethenyl-1-methoxy-3-nitrobenzene |
195992-05-3 | 5g |
$2360.0 | 2023-05-29 | ||
| Enamine | EN300-388703-10.0g |
2-ethenyl-1-methoxy-3-nitrobenzene |
195992-05-3 | 10g |
$3500.0 | 2023-05-29 |
Benzene, 2-ethenyl-1-methoxy-3-nitro- Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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